Cas no 125700-32-5 (Fmoc-L-[15N]phenylalanine)

• Product Name: Fmoc-L-[15N]phenylalanine
• CAS No: 125700-32-5
• MF: C₂₄H₂₁NO₄
• MW: 388.42125582695
• CID: 63781
• PubChem ID: 71309185
• Update Time: 2025-05-26

Fmoc-L-[15N]phenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-[15N]phenylalanine
• N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-phenylalanine-15N
• Fmoc-[15N]Phe-OH
• FMoc-Phe-OH-15N
• FMOC-[15N]PHENYLALANINE
• FMOC-L-PHENYLALANINE-15N
• L-PHENYLALANINE-N-FMOC (15N)
• L-PHENYLALANINE-15N N-FMOC DERIVATIVE
• N-(9-Fluorenylmethoxycarbonyl)-L-phenylalanine-15N
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-3-phenylpropanoic acid
• Fmoc-Phe-OH-15N, 98 atom % 15N, 99% (CP)
• HY-79131S3
• CS-0376585
• 125700-32-5

• Inchi： 1S/C24H21NO4/c26-23(27)22(14-16-8-2-1-3-9-16)25-24(28)29-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,25,28)(H,26,27)/t22-/m0/s1/i25+1
• InChI Key： SJVFAHZPLIXNDH-LJSUXKQBSA-N
• SMILES： O(C([15NH][C@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 388.14409305g/mol
• Monoisotopic Mass: 388.14409305g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 180-187 °C(lit.)

Fmoc-L-[15N]phenylalanine Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Additional information on Fmoc-L-[15N]phenylalanine

Applications and Advancements of Fmoc-L-[¹⁵N]phenylalanine (CAS No. 125700-32-5) in Chemical Biology and Medicinal Research

Fmoc-L-[¹⁵N]phenylalanine, a synthetically engineered amino acid derivative, has emerged as a critical tool in contemporary chemical biology and medicinal chemistry. This compound, designated by the Chemical Abstracts Service (CAS) number 125700-32-5, incorporates a fully protected phenylalanine moiety with nitrogen isotopic enrichment at the ¹⁵N position. The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group enables precise control over peptide synthesis processes, while the ¹⁵N labeling provides distinct advantages for advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Recent studies highlight its role in elucidating protein dynamics, metabolic pathway characterization, and drug discovery methodologies.

In peptide synthesis applications, the Fmoc-L-[¹⁵N]phenylalanine demonstrates superior performance compared to conventional phenylalanine derivatives. The Fmoc group's orthogonal reactivity allows for sequential deprotection under mild basic conditions without interfering with other amino acid residues' side chains. This property is particularly valuable in solid-phase synthesis protocols where site-specific incorporation of isotopically labeled residues is required. A 2023 study published in *Analytical Chemistry* demonstrated that using this compound enabled the preparation of uniformly labeled peptides with enhanced signal-to-noise ratios in NMR experiments, facilitating structural determination of membrane proteins with previously unresolved domains.

The nitrogen isotopic enrichment (¹⁵N) imparts unique physical properties that are leveraged in modern biochemical research. Unlike natural abundance nitrogen (¹⁴N), the heavier isotope reduces scalar coupling constants in NMR spectra, simplifying spectral analysis for complex biomolecules. Researchers at MIT recently employed this compound to map hydrogen bond networks in enzyme active sites through heteronuclear single quantum coherence (HSQC) experiments, achieving resolution improvements of up to 40% compared to non-labeled counterparts. Such advancements are pivotal for understanding catalytic mechanisms at atomic resolution.

In metabolic studies, this compound serves as a tracer for studying phenylalanine biosynthesis pathways. A groundbreaking 2024 paper from Nature Chemical Biology reported its use in tracing amino acid flux dynamics during cancer cell proliferation. By incorporating L-[¹⁵N]phenylalanine into cellular media, scientists could quantify protein turnover rates with unprecedented accuracy using MS-based proteomics approaches. The isotopic signature allowed differentiation between newly synthesized proteins and pre-existing cellular components without altering physiological function due to its natural stereochemistry retention.

The combination of Fmoc protection and isotopic labeling creates synergistic benefits for drug development pipelines. Pharmaceutical researchers utilize this compound to synthesize site-specific photo-crosslinking probes through orthogonal deprotection strategies. A collaborative study between Stanford University and Genentech revealed that such probes enabled identification of previously unknown binding interfaces between therapeutic antibodies and their target receptors using click chemistry-based detection methods paired with high-resolution MS analysis.

Synthetic methodologies for producing Fmoc-L-[¹⁵N]phenylalanine have evolved significantly over recent years. Traditional approaches involving diazotization reactions have been supplanted by more efficient protocols utilizing microwave-assisted solid-phase synthesis reported in *Chemical Communications* (2023). These advancements ensure >98% purity levels while minimizing racemization—a critical quality parameter for biomedical applications requiring stereospecificity.

In structural biology applications, this compound plays an essential role in enhancing solution-state NMR studies through selective isotope labeling strategies. Researchers at EMBL employed it to investigate conformational changes in G-protein coupled receptors (GPCRs) during ligand binding events. The ¹⁵N-enriched phenylalanine residues provided distinct chemical shift signatures that were tracked using paramagnetic relaxation enhancement techniques, revealing dynamic interactions critical for receptor activation mechanisms.

Clinical research has begun exploring its utility in diagnostic imaging applications through positron emission tomography (PET) probe development. A 2024 publication from *Journal of Medicinal Chemistry* described its incorporation into radiolabeled peptides via click chemistry platforms, achieving favorable pharmacokinetic profiles while maintaining structural integrity during radioisotope attachment processes.

The compound's application extends to post-translational modification studies where it serves as a reference standard for quantifying tyrosination levels—a process involving phenylalanine-derived tyrosine modifications on tubulin proteins. Researchers at UCSF utilized it alongside advanced LC-MS/MS platforms to establish quantitative benchmarks for neurodegenerative disease biomarker detection with sub-picomolar sensitivity.

Ongoing investigations focus on optimizing its use within click chemistry frameworks for targeted drug delivery systems. A recent preprint from bioRxiv details its integration into tumor-penetrating peptides through strain-promoted azide-alkyne cycloaddition reactions under physiological conditions, demonstrating selective accumulation within xenograft models without observable toxicity up to 10 mM concentrations.

In proteomics workflows, this compound enables accurate quantification via stable isotope labeling by amino acids in cell culture (SILAC). Its implementation allows researchers at Max Planck Institute to compare protein expression levels between control and disease states with minimal sample preparation bias—critical for large-scale omics studies requiring high-throughput analysis.

The unique spectroscopic properties of L-[¹⁵N]phenylalanine's Fmoc-protected form have also driven innovations in cryo-electron microscopy (cryo-EM) sample preparation protocols published in *Structure* journal (2024). By incorporating this labeled residue during recombinant protein production phases, scientists achieved improved contrast resolution during vitrification steps without compromising native protein conformations.

In pharmacokinetic modeling systems, this compound provides precise mass shifts necessary for accurate metabolite tracking using MS-based approaches. Investigators at Scripps Research demonstrated its utility in identifying first-pass metabolism pathways of orally administered peptides through ultra-high resolution Orbitrap mass spectrometry—critical information for optimizing bioavailability parameters during drug formulation stages.

Cutting-edge applications now include its use as a building block for synthetic biology constructs such as non-canonical amino acid incorporation into ribosomal translation systems reported in *Nature Methods* (Q3 2024). When combined with amber codon suppression techniques, it enables site-specific incorporation into recombinant proteins while maintaining functional activity—a breakthrough for creating next-generation biopharmaceuticals with enhanced stability profiles.

The latest advancements involve integration into microfluidic peptide synthesis platforms where the Fmoc group's compatibility allows parallel production of isotopically labeled peptides libraries within hours rather than weeks using conventional methods. This innovation was highlighted at the 2024 American Chemical Society National Meeting as enabling rapid screening of thousands of variants simultaneously using automated MALDI-TOF mass spectrometry analysis systems.

In enzyme kinetics studies published earlier this year (*Journal of Biological Chemistry*, 2024), researchers utilized this compound's distinct kinetic isotope effect when incorporated into substrate molecules containing phenylalanine residues. The measurable rate differences between unlabeled and labeled substrates provided novel insights into transition state geometries for several clinically relevant enzymes including tyrosinase and phenylalanine hydroxylase systems.

Clinical trials leveraging these properties are now underway—Phase I studies involving radiolabeled derivatives prepared from this precursor showed promising results in imaging renal carcinoma models without cross-reactivity issues typically observed with non-isotopically labeled analogs according to preliminary data presented at the European Peptide Society Congress 2024 proceedings.

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